Cas no 25887-95-0 (1,4,7,10-Cyclododecanetetrone)
1,4,7,10-Cyclododecanetetrone structure
Product Name:1,4,7,10-Cyclododecanetetrone
CAS No:25887-95-0
MF:C12H16O4
MW:224.253044128418
CID:1424764
PubChem ID:12209101
Update Time:2025-04-20
1,4,7,10-Cyclododecanetetrone Chemical and Physical Properties
Names and Identifiers
-
- 1,4,7,10-Cyclododecanetetrone
- cyclododecane-1,4,7,10-tetrone
- SCHEMBL8036939
- DTXSID10480531
- 1,4,7,10-Cyclododecatetraon
- 25887-95-0
-
- Inchi: 1S/C12H16O4/c13-9-1-2-10(14)5-6-12(16)8-7-11(15)4-3-9/h1-8H2
- InChI Key: XIUKYWVDNUOHFH-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCC(CCC(CC1)=O)=O)=O
Computed Properties
- Exact Mass: 224.10488
- Monoisotopic Mass: 224.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- PSA: 68.28
1,4,7,10-Cyclododecanetetrone Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
25887-95-0 (1,4,7,10-Cyclododecanetetrone) Related Products
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- 502-72-7(Cyclopentadecanone)
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- 120-92-3(Cyclopentanone)
- 593-08-8(2-Tridecanone)
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- 110-13-4(hexane-2,5-dione)
- 502-56-7(5-Nonanone)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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